2-Pyridinol, 3-methoxy-1-methyl-

• IUPAC Name: 3-methoxy-1-methylpyridin-2-one
• InChI: InChI=1S/C7H9NO2/c1-8-5-3-4-6(10-2)7(8)9/h3-5H,1-2H3
• InChI Key: ISNKQLNIOAHLIG-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C(C1=O)OC
• Molecular Formula: C7H9NO2
• Molecular Weight: 139.15 g/mol

Description

2-Pyridinol, 3-methoxy-1-methyl- is a useful research compound. Its molecular formula is C7H9NO2 and its molecular weight is 139.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Pyridinol, 3-methoxy-1-methyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Pyridinol, 3-methoxy-1-methyl- including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Luminescence Properties : 2-Pyridinol derivatives like 2-pyridinol have been studied for their luminescent properties, suggesting potential applications in materials science and photonics (Kimura & Nagai, 1976).

• Synthesis and Chemical Reactivity : Research on the synthesis and aromatization of substituted 2-methoxy-2,3-dihydropyridines, including derivatives of 2-pyridinol, has implications for the development of new synthetic routes in organic chemistry (Nedolya et al., 2002).

• Antioxidant Properties : Some 3-pyridinols, which are related to 2-pyridinol derivatives, have been synthesized and studied for their strong antioxidant properties, indicating potential pharmaceutical applications (Wijtmans et al., 2004).

• Biological Activity and Industrial Applications : Pyridinols and related compounds like 2-pyridinol have been studied for their biological activities and applications in the chemical industry, particularly as intermediates in pharmaceutical production (Stankevičiūtė et al., 2016).

• Catalysis in Chemical Reactions : The use of pyridinol derivatives in catalyzing chemical reactions, such as the methoxycarbonylation of olefins, has been explored, which is significant for industrial chemical processes (Zulu et al., 2020).

Synthesis routes and methods

Procedure details

To a stirring reaction mixture of 3-methoxypyridine-2-one (0.2 g, 1.6 mmol) and KOH (0.18 g, 3.2 mmol) in methanol was added MeI (0.68 g, 4.8 mmol) dropwise in condenser equipped round bottom flask. After overnight stirring at room temperature revealed quantitative formation of product. Reaction mixture was then diluted with water (35 mL) and CHCl3 (40 mL). Organic layer was washed with water (1×35 mL), brine (1×30 mL) and dried over Na2SO4 and solvent was evaporated in vacua to yield pure 141a (0.20 g, 89%) as a colorless oil. 1H NMR (400 MHz, CDCl3) δ 6.66 (m, 1H), 6.35 (d, J=7.4 Hz, 1H), 5.83 (t, J=7.1 Hz, 1H), 3.52 (s, 3H), 3.28 (s, 3H). 13C NMR (100 MHz, CDCl3) δ 158.01, 149.56, 128.81, 111.91, 104.31, 55.44, 37.10.